Cas no 2580249-31-4 (6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid)

• Product Name: 6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid
• CAS No: 2580249-31-4
• MF: C₁₁H₁₄BrN₃O₄
• MW: 332.15056180954
• CID: 6024788
• PubChem ID: 165894595
• Update Time: 2025-05-20

6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580249-31-4
• 6-bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid
• EN300-27730294
• 6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid

• Inchi： 1S/C11H14BrN3O4/c1-5-7(12)14-6(9(16)17)8(13-5)15-10(18)19-11(2,3)4/h1-4H3,(H,16,17)(H,13,15,18)
• InChI Key： JBCOENHGWUYBBE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C(C(C(=O)O)=N1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 331.01677g/mol
• Monoisotopic Mass: 331.01677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 101Ų

Additional information on 6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid

6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid: A Comprehensive Overview

The compound 6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid, with the CAS number 2580249-31-4, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazine derivatives, which are known for their diverse biological activities and potential applications in drug development.

The structure of this compound is characterized by a pyrazine ring system, which is a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 4. The substituents on the pyrazine ring include a bromine atom at position 6, a tert-butoxycarbonylamino group at position 3, and a methyl group at position 5. The carboxylic acid group is located at position 2, making this compound a derivative of pyrazine-2-carboxylic acid.

Recent studies have highlighted the potential of this compound as a promising candidate for the development of novel therapeutic agents. Its unique structure allows for interactions with various biological targets, including enzymes, receptors, and other proteins involved in disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, making it a valuable tool in the study of signaling pathways and their role in diseases such as cancer.

The synthesis of 6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The use of tert-butoxycarbonyl (Boc) protecting groups plays a crucial role in ensuring the stability and selectivity of intermediates during the synthesis. This approach not only enhances the yield of the final product but also facilitates further modifications to explore its biological potential.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. For example, studies have shown that it can modulate the activity of certain G-protein coupled receptors (GPCRs), which are critical in regulating cellular responses to external stimuli. This property makes it an attractive candidate for drug discovery programs targeting conditions such as inflammation, pain, and neurodegenerative diseases.

Moreover, the presence of the bromine atom at position 6 introduces additional functionality to the molecule, potentially enabling further chemical modifications to enhance its pharmacokinetic properties. Bromination often serves as a strategic step in drug design to improve solubility, bioavailability, and metabolic stability.

The methyl group at position 5 contributes to the hydrophobicity of the molecule, which is essential for its interaction with lipid-rich environments within cells. This feature is particularly advantageous in designing drugs that need to penetrate cellular membranes effectively to exert their therapeutic effects.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound with its biological targets. Molecular docking studies have revealed that the tert-butoxycarbonylamino group plays a pivotal role in stabilizing key interactions within enzyme active sites or receptor binding pockets.

In conclusion, 6-Bromo-3-{[(tert-butoxy)carbonyl]amino}-5-methylpyrazine-2-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in drug discovery efforts targeting various therapeutic areas. As research continues to unfold, this compound holds great potential for contributing to the development of innovative treatments for complex diseases.